Facile and efficient N-arylation of amino acid esters with (−)-methyl-3-dehydroshikimiate(3-MDHS): a bio-based and metal-free strategy leading to N-aryl amino acid derivatives†

RSC Advances Pub Date: 2013-02-20 DOI: 10.1039/C3RA40650D

Abstract

A novel and convenient bio-based protocol for the preparation of N-aryl amino acid derivatives from (−)-methyl-3-dehydroshikimate and amino acid esters via tandem cross-coupling and aromatization reactions has been developed. Various N-aryl amino acid esters were synthesized in moderate to high yields under mild and metal-free conditions without using aryl halides.

Graphical abstract: Facile and efficient N-arylation of amino acid esters with (−)-methyl-3-dehydroshikimiate(3-MDHS): a bio-based and metal-free strategy leading to N-aryl amino acid derivatives
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